BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ammonium
lodide: Chemical Formula and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium iodide

Cat. No.: B7797801

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and properties of ammonium iodide (NHal). It includes a summary of its quantitative data,
detailed experimental protocols for its synthesis and structural characterization, and a
visualization of its crystal lattice.

Chemical Formula and Structure

Ammonium iodide is an inorganic compound with the chemical formula NHal.[1] It is an ionic
salt consisting of the ammonium cation (NHa4*) and the iodide anion (I7). The ammonium cation
is polyatomic, with a central nitrogen atom covalently bonded to four hydrogen atoms in a
tetrahedral geometry. The iodide anion is a monatomic halide ion. The electrostatic attraction
between the positively charged ammonium ion and the negatively charged iodide ion forms the
ionic bond that holds the compound together.

At room temperature, ammonium iodide exists as a white, odorless crystalline solid.[2] It is
known to be light-sensitive and can turn yellow or brown upon exposure to air and light due to
the decomposition and liberation of iodine.[2]

Crystal Structure

X-ray diffraction studies have been instrumental in determining the crystal structure of
ammonium iodide. The seminal work by Bartlett and Langmuir in 1921 established that at
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room temperature, ammonium iodide crystallizes in a face-centered cubic (FCC) lattice,
similar to the structure of sodium chloride.[2][3] In this arrangement, each ammonium ion is
surrounded by six equidistant iodide ions, and conversely, each iodide ion is surrounded by six

equidistant ammonium ions.

The key crystallographic parameters for ammonium iodide at 20 °C are:

e Crystal System: Cubic
e Space Group: Fm -3 m

o Lattice Constant (a): 7.199 A[2]

Below a transition temperature of -17.6 °C, the crystal structure changes to a centered cubic

lattice.[3]

Quantitative Data

The physical and chemical properties of ammonium iodide are summarized in the table below

for easy reference and comparison.

Property Value

Chemical Formula NHal

Molar Mass 144.94 g/mol

Appearance White to yellowish crystalline powder
Density 2.51 g/cm3

Melting Point 551 °C (sublimes)

Boiling Point 235 °C (in vacuum)

Solubility in Water

155 g/100 mL (0 °C)172 g/100 mL (20 °C)250
/100 mL (100 °C)

Crystal Structure

Face-centered cubic (at 20 °C)

Lattice Constant (a)

7.199 A (at 20 °C)[2]
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Experimental Protocols
Synthesis of Ammonium lodide

Two common methods for the synthesis of ammonium iodide are presented below.

This is a direct and common laboratory method for preparing ammonium iodide.[1]

Reaction: NHz + HI - NHal

Methodology:

In a well-ventilated fume hood, carefully neutralize hydroiodic acid (HI) with a solution of
ammonia (NHs) or ammonium hydroxide (NH4OH). The reaction is exothermic and should be
performed with cooling in an ice bath.

Monitor the pH of the solution to ensure complete neutralization.

The resulting solution of ammonium iodide is then concentrated by gentle heating or
evaporation under reduced pressure to induce crystallization.

The formed crystals are collected by filtration, washed with a small amount of cold ethanol or
diethyl ether, and dried in a desiccator to obtain pure ammonium iodide.

This method involves a double displacement reaction followed by crystallization.[4]

Reaction: 2 Kl + (NH4)2SO04 — 2 NHal + K2SOa4(Ss)

Methodology:

Prepare a solution by dissolving 254 g of potassium iodide in 125 ml of water.[4]
In a separate beaker, dissolve 100 g of ammonium sulfate in 125 ml of boiling water.[4]

Mix the two solutions. As the mixture cools, potassium sulfate will precipitate out due to its
lower solubility.

To enhance the precipitation of potassium sulfate, add 40 ml of alcohol and let the mixture
stand for 12 hours.[4]
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« Filter the mixture to remove the precipitated potassium sulfate.

e The filtrate, containing ammonium iodide, is then evaporated. During evaporation,
occasionally add ammonia water containing some alcohol until crystallization of ammonium
iodide begins.[4]

e The resulting crystals are collected and can be further purified by recrystallization.

Determination of Crystal Structure by X-ray Diffraction

The crystal structure of ammonium iodide can be determined using single-crystal or powder
X-ray diffraction (XRD). The following protocol is based on the principles used in early
crystallographic studies and modern practices.

Methodology:

» Crystal Preparation: A suitable single crystal of ammonium iodide, typically larger than 0.1
mm in all dimensions, is mounted on a goniometer head. For powder diffraction, a finely
ground sample of ammonium iodide is packed into a capillary tube or onto a sample holder.

o Data Collection: The mounted crystal is placed in an intense, monochromatic X-ray beam.
The crystal is then rotated, and the diffraction pattern, consisting of a series of spots (for
single crystal) or rings (for powder), is recorded on a detector. The angles and intensities of
the diffracted X-rays are measured.

e Data Analysis:

o The positions of the diffraction spots or rings are used to determine the size and shape of
the unit cell. For ammonium iodide at room temperature, this will correspond to a face-
centered cubic lattice.

o The intensities of the diffracted beams are used to determine the arrangement of atoms
within the unit cell.

o The collected data is processed to calculate an electron density map of the crystal, from
which the positions of the ammonium and iodide ions can be determined.
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o Refinement of the structural model is performed to achieve the best agreement between
the observed and calculated diffraction patterns.

Visualization of the Crystal Structure

The following diagram, generated using the DOT language, illustrates the face-centered cubic
(FCC) crystal lattice of ammonium iodide.
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Caption: Face-centered cubic lattice of ammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

